![molecular formula C17H13NO3 B189974 2-(3-Methoxyphenyl)quinoline-4-carboxylic acid CAS No. 159782-19-1](/img/structure/B189974.png)
2-(3-Methoxyphenyl)quinoline-4-carboxylic acid
Overview
Description
“2-(3-Methoxyphenyl)quinoline-4-carboxylic acid” is a chemical compound with the molecular formula C17H13NO3 . It is used in various chemical reactions and has been the subject of several studies .
Synthesis Analysis
The synthesis of “2-(3-Methoxyphenyl)quinoline-4-carboxylic acid” has been reported in the literature. One method involves the Doebner reaction, which is a chemical reaction of an aniline with an aldehyde and pyruvic acid to form quinoline-4-carboxylic acids . Another method involves the Claisen-Schmidt condensation . The synthesis process also involves steps like amidation, reduction, acylation, and amination .Molecular Structure Analysis
The molecular structure of “2-(3-Methoxyphenyl)quinoline-4-carboxylic acid” can be analyzed using various spectroscopic techniques. The compound has been characterized by ¹H-NMR, (13)C-NMR . In the crystal, molecules are linked via O—HÁ Á Á.N hydrogen bonds .Chemical Reactions Analysis
The compound is involved in various chemical reactions. For instance, it has been used as a starting material in the synthesis of new 2-phenyl-quinoline-4-carboxylic acid derivatives . It has also been used in the synthesis of quinoline-4-carboxylate .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(3-Methoxyphenyl)quinoline-4-carboxylic acid” include its molecular weight, which is 279.3 . The compound is a gray powder with a melting point of 97–99°C .Scientific Research Applications
Inhibition of Alkaline Phosphatases
Quinoline-4-carboxylic acid derivatives have been synthesized and evaluated as potent inhibitors of alkaline phosphatases, which are enzymes significant in various biological processes .
Synthesis of Bioactive Molecules
These compounds can be used in the large-scale synthesis of bioactive molecules, contributing to the development of new drugs and treatments .
HDAC Inhibitors
The 2-substituted phenylquinoline-4-carboxylic acid group has been introduced to the cap moiety of HDAC inhibitors, leading to the synthesis of novel compounds with potential therapeutic applications .
Drug Discovery
Quinoline is a vital scaffold for leads in drug discovery due to its versatile applications and potential for creating biologically active compounds .
Antimalarial Activity
Quinoline-based natural products have shown a broad spectrum in biological applications, particularly related to antimalarial activity .
Organic Chemistry Applications
Quinoline derivatives are essential in industrial and synthetic organic chemistry, serving as key components in various chemical reactions and processes .
Future Directions
Mechanism of Action
Target of Action
Quinoline derivatives are known to possess diverse medicinal properties and can be transformed into bioactive compounds .
Mode of Action
Quinoline derivatives are known to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Quinoline derivatives are known to influence a variety of biochemical pathways due to their diverse medicinal properties .
Result of Action
Quinoline derivatives are known to have diverse medicinal properties and can be transformed into bioactive compounds .
properties
IUPAC Name |
2-(3-methoxyphenyl)quinoline-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO3/c1-21-12-6-4-5-11(9-12)16-10-14(17(19)20)13-7-2-3-8-15(13)18-16/h2-10H,1H3,(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBOFRTWITLNSGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101248787 | |
Record name | 2-(3-Methoxyphenyl)-4-quinolinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101248787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
159782-19-1 | |
Record name | 2-(3-Methoxyphenyl)-4-quinolinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=159782-19-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(3-Methoxyphenyl)-4-quinolinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101248787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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